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Compound of Interest

Compound Name:
Pomalidomide-NH-PEG6-amide-

C2-CPI-1612

Cat. No.: B15544345 Get Quote

Technical Support Center: Pomalidomide-NH-
PEG6-amide-C2-CPI-1612
This technical support center provides guidance on the stability and storage of Pomalidomide-
NH-PEG6-amide-C2-CPI-1612, a CBP/EP300 degrader. The information is intended for

researchers, scientists, and drug development professionals. Always refer to the product-

specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized powder of Pomalidomide-NH-PEG6-amide-C2-CPI-
1612 upon receipt?

A1: The lyophilized powder is typically shipped at room temperature for deliveries within the

continental US. However, for long-term storage, it is recommended to store the solid compound

at -20°C or -80°C, protected from light. Please consult the Certificate of Analysis that

accompanies your specific product lot for the recommended storage temperature and shelf-life.

Q2: What is the recommended solvent for reconstituting Pomalidomide-NH-PEG6-amide-C2-
CPI-1612?
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A2: The solubility of this compound may vary. It is crucial to refer to the product datasheet or

Certificate of Analysis for solvent recommendations. For many similar compounds, DMSO is a

common solvent for creating a stock solution.

Q3: How should I store the reconstituted stock solution?

A3: Once reconstituted, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles. Store these aliquots at -80°C for long-term stability. A typical recommendation for similar

compounds is that a stock solution in a suitable solvent can be stable for several months at

-80°C. For short-term use, some solutions may be stored at -20°C for a limited time. Always

refer to the product-specific documentation for precise stability information.

Q4: Can I store the reconstituted solution at 4°C?

A4: It is generally not recommended to store reconstituted solutions of complex molecules like

this at 4°C for extended periods, as this can lead to degradation. For use within a single day,

keeping the solution on ice is acceptable. For any storage longer than a few hours, freezing is

recommended.
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Issue Possible Cause Recommended Action

Compound appears degraded

or shows reduced activity.

Improper storage of the

lyophilized powder.

Always store the solid

compound at the

recommended temperature

(-20°C or -80°C) as specified

on the Certificate of Analysis.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

single-use volumes to

minimize freeze-thaw cycles.

Extended storage of the stock

solution at an inappropriate

temperature.

For long-term storage, always

use -80°C. Avoid storing stock

solutions at 4°C or room

temperature for prolonged

periods.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

Consult the product datasheet

or Certificate of Analysis for the

recommended solvent. If the

information is unavailable,

perform a small-scale solubility

test with common solvents like

DMSO, DMF, or ethanol.

The compound has

precipitated out of solution.

Gently warm the solution and

vortex to redissolve. Ensure

the storage temperature for the

stock solution is appropriate to

maintain solubility.

Experimental Protocols
Protocol 1: Reconstitution of Pomalidomide-NH-PEG6-amide-C2-CPI-1612

Preparation: Before opening, bring the vial of the lyophilized compound to room temperature

to prevent condensation.
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Solvent Addition: Add the appropriate volume of the recommended solvent (e.g., DMSO) to

the vial to achieve the desired stock solution concentration.

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in appropriate

storage tubes.

Storage: Store the aliquots at -80°C for long-term storage.
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Caption: Workflow for Reconstitution and Storage.
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Caption: Troubleshooting Reduced Compound Activity.

To cite this document: BenchChem. [Pomalidomide-NH-PEG6-amide-C2-CPI-1612 stability
and storage conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544345#pomalidomide-nh-peg6-amide-c2-cpi-
1612-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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